Cas no 1427423-56-0 (6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester)

• Product Name: 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester
• CAS No: 1427423-56-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4603951
• PubChem ID: 145996961
• Update Time: 2025-05-21

6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester
• Pyrazolo[1,5-a]pyridine-2-carboxylic acid, 6-methoxy-4-methyl-, methyl ester
• methyl 6-methoxy-4-methylpyrazolo[1,5-a]pyridine-2-carboxylate
• G65763
• 1427423-56-0

• Inchi： 1S/C11H12N2O3/c1-7-4-8(15-2)6-13-10(7)5-9(12-13)11(14)16-3/h4-6H,1-3H3
• InChI Key： HRHTVYPRLXSVIZ-UHFFFAOYSA-N
• SMILES： C12=CC(C(OC)=O)=NN1C=C(OC)C=C2C

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.8Ų

Additional information on 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester

6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1427423-56-0, known as 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic structure that has been extensively studied for its potential applications in drug discovery and material science. The methyl ester functional group further enhances its versatility, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 6-methoxy and 4-methyl substituents in this compound play a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These substituents also influence the molecule's stability and bioavailability, making it a promising candidate for drug development.

One of the most notable advancements in the study of 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Research has shown that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and tyrosine kinases. This makes it a potential lead compound for the development of targeted therapies.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The pyrazolo[1,5-a]pyridine core is known for its aromaticity and conjugation properties, which make it suitable for applications in organic electronics. Recent studies have investigated the use of this compound as a building block for constructing π-conjugated systems, which are essential components of organic semiconductors and light-emitting diodes (LEDs). The methyl ester group further enhances the molecule's solubility and processability, making it an attractive candidate for these applications.

The synthesis of 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazolo[1,5-a]pyridine ring system through cyclization reactions and the introduction of substituents such as the methoxy and methyl groups. Researchers have also explored green chemistry approaches to improve the efficiency and sustainability of this synthesis process.

From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated to ensure its safe use in various applications. Studies have shown that the methyl ester group enhances biodegradability compared to other functional groups, reducing its environmental footprint. This makes it a more sustainable choice for industrial applications compared to traditional alternatives.

In conclusion, 6-Methoxy-4-methyl-pyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various industries.